2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of beta-blockers and is used to treat hypertension, angina, and heart failure.
Mechanism of Action
2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol works by blocking the beta-adrenergic receptors in the heart and blood vessels. These receptors are responsible for regulating the heart rate, blood pressure, and the contraction of the heart muscle. By blocking these receptors, the compound reduces the workload on the heart and lowers blood pressure.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol include a decrease in heart rate, cardiac output, and blood pressure. It also reduces the force of contraction of the heart muscle, which reduces the workload on the heart. This compound has been shown to have a positive effect on the cardiovascular system and can improve the symptoms of hypertension, angina, and heart failure.
Advantages and Limitations for Lab Experiments
The advantages of using 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol in lab experiments include its high potency and selectivity for beta-blockers. It is also readily available and easy to synthesize. The limitations of using this compound in lab experiments include its potential toxicity and the need for careful handling.
Future Directions
For research include investigating its potential in the treatment of other cardiovascular diseases, studying its effects on other physiological systems, and conducting clinical trials to evaluate its safety and efficacy in humans.
Synthesis Methods
The synthesis of 2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol involves the reaction of 3-ethoxy-4-hydroxybenzaldehyde with 1-phenyl-1H-tetrazole-5-thiol in the presence of a base to form 3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)thio]benzaldehyde. The intermediate is then reacted with 1-(chloromethyl)-4-(2-hydroxy-3-(propan-2-yloxy)propoxy)butan-2-ol in the presence of a base to form the final product.
Scientific Research Applications
2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol has been extensively studied for its potential therapeutic applications. It has shown promising results in the treatment of hypertension, angina, and heart failure. This compound works by blocking the beta-adrenergic receptors in the heart and blood vessels, which reduces the workload on the heart and lowers blood pressure.
properties
Product Name |
2-({3-ethoxy-4-[(1-phenyl-1H-tetrazol-5-yl)oxy]benzyl}amino)butan-1-ol |
---|---|
Molecular Formula |
C20H25N5O3 |
Molecular Weight |
383.4 g/mol |
IUPAC Name |
2-[[3-ethoxy-4-(1-phenyltetrazol-5-yl)oxyphenyl]methylamino]butan-1-ol |
InChI |
InChI=1S/C20H25N5O3/c1-3-16(14-26)21-13-15-10-11-18(19(12-15)27-4-2)28-20-22-23-24-25(20)17-8-6-5-7-9-17/h5-12,16,21,26H,3-4,13-14H2,1-2H3 |
InChI Key |
WYVPVIDXGYPNAL-UHFFFAOYSA-N |
SMILES |
CCC(CO)NCC1=CC(=C(C=C1)OC2=NN=NN2C3=CC=CC=C3)OCC |
Canonical SMILES |
CCC(CO)NCC1=CC(=C(C=C1)OC2=NN=NN2C3=CC=CC=C3)OCC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.